5,6-dimethyl-1,2,3,4-tetrahydroquinoline hydrochloride
Overview
Description
5,6-dimethyl-1,2,3,4-tetrahydroquinoline hydrochloride is a derivative of tetrahydroquinoline . Tetrahydroquinoline is an organic compound that is the semi-hydrogenated derivative of quinoline . It is a colorless oil and its substituted derivatives are common in medicinal chemistry .
Synthesis Analysis
The synthesis of highly substituted tetrahydroquinolines involves a three-component cascade reaction . This reaction involves 2-alkenyl aniline, aldehydes, and ethyl cyanoacetate in the presence of DBU . The reaction proceeds through the Knoevenagel condensation of ethyl cyanoacetate with aldehydes followed by the aza-Michael–Michael addition with 2-alkenyl anilines to prepare the tetrahydroquinoline scaffolds .Chemical Reactions Analysis
Tetrahydroquinolines are produced by hydrogenation of quinolines . Because the hydrogenation is reversible, tetrahydroquinoline has been often examined as a hydrogen-donor solvent in coal liquifaction . Using homogeneous catalysts, asymmetric hydrogenation has been demonstrated .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5,6-dimethyl-1,2,3,4-tetrahydroquinoline hydrochloride involves the condensation of 2-methylcyclohexanone with aniline followed by reduction and cyclization.", "Starting Materials": [ "2-methylcyclohexanone", "aniline", "sodium borohydride", "hydrochloric acid", "ethanol" ], "Reaction": [ "2-methylcyclohexanone is condensed with aniline in the presence of hydrochloric acid and ethanol to form N-(2-methylcyclohexylidene)aniline.", "Sodium borohydride is added to the reaction mixture to reduce the imine to the corresponding amine.", "The resulting amine is then cyclized by heating with hydrochloric acid to form 5,6-dimethyl-1,2,3,4-tetrahydroquinoline hydrochloride." ] } | |
CAS RN |
2408966-40-3 |
Molecular Formula |
C11H16ClN |
Molecular Weight |
197.7 |
Purity |
95 |
Origin of Product |
United States |
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